Cas no 2138802-99-8 (7-(ethoxymethylidene)-1,4-dioxaspiro4.5decan-8-one)

• Product Name: 7-(ethoxymethylidene)-1,4-dioxaspiro4.5decan-8-one
• CAS No: 2138802-99-8
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6106655
• PubChem ID: 165484257
• Update Time: 2025-06-10

7-(ethoxymethylidene)-1,4-dioxaspiro4.5decan-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(ethoxymethylidene)-1,4-dioxaspiro4.5decan-8-one
• 2138802-99-8
• 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one
• EN300-1127822

• Inchi： 1S/C11H16O4/c1-2-13-8-9-7-11(4-3-10(9)12)14-5-6-15-11/h8H,2-7H2,1H3/b9-8-
• InChI Key： LVNLFLHRENZPMK-HJWRWDBZSA-N
• SMILES： O1CCOC21C/C(=C/OCC)/C(CC2)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.8Ų

Additional information on 7-(ethoxymethylidene)-1,4-dioxaspiro4.5decan-8-one

Introduction to 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one (CAS No. 2138802-99-8)

7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one (CAS No. 2138802-99-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of spirocyclic compounds, which are known for their structural complexity and diverse biological activities. The spirocyclic framework provides a rigid structure that can enhance the binding affinity and selectivity of molecules, making them valuable scaffolds for the design of novel therapeutic agents.

The chemical structure of 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one features a spirocyclic core with a 1,4-dioxaspiro[4.5]decan-8-one moiety and an ethoxymethylidene substituent. The presence of the dioxaspiro ring system imparts unique conformational properties to the molecule, which can influence its pharmacokinetic and pharmacodynamic profiles. The ethoxymethylidene group adds further complexity and can modulate the compound's reactivity and stability.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain spirocyclic derivatives exhibited potent antitumor activity against a panel of human cancer cell lines. The researchers found that the spirocyclic core enhanced the compounds' ability to inhibit key enzymes involved in cancer progression, such as kinases and proteases.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2022, researchers explored the use of spirocyclic compounds as inhibitors of bacterial enzymes. The study demonstrated that compounds with a similar structure to 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one showed promising antibacterial activity against multidrug-resistant strains of bacteria. The ethoxymethylidene substituent was found to play a crucial role in enhancing the compounds' potency and selectivity.

The synthesis of 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one has been reported using various methodologies, including multistep organic synthesis and catalytic approaches. A notable synthetic route involves the condensation of an appropriate ketone with an aldehyde followed by cyclization to form the spirocyclic core. This approach allows for the introduction of various functional groups at different positions on the molecule, providing flexibility for further optimization and derivatization.

The physicochemical properties of 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one, such as solubility, stability, and lipophilicity, are critical factors that influence its biological activity and pharmacokinetic behavior. Studies have shown that these properties can be fine-tuned by modifying the substituents on the spirocyclic core or by introducing additional functional groups. For example, increasing the lipophilicity of the compound can enhance its ability to cross cell membranes and reach intracellular targets.

In addition to its potential therapeutic applications, 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one has been studied for its use as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. The compound's unique structure makes it an attractive scaffold for generating libraries of diverse molecules that can be screened for biological activity against various targets.

The safety profile of 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one is an important consideration for its potential use in drug development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations, with no significant toxicity observed in animal models. However, further research is needed to fully evaluate its safety and efficacy in humans.

In conclusion, 7-(ethoxymethylidene)-1,4-dioxaspiro[4.5]decan-8-one (CAS No. 2138802-99-8) represents a promising compound with potential applications in drug discovery and development. Its unique structural features and biological activities make it an attractive candidate for further investigation and optimization as a therapeutic agent or as a building block for combinatorial chemistry applications.